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Cat. No.: B12086429

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CS-003 free base is a potent, triple tachykinin receptor antagonist with high affinity for human

neurokinin-1 (NK1), neurokinin-2 (NK2), and neurokinin-3 (NK3) receptors.[1][2] These

receptors are G-protein coupled receptors (GPCRs) widely distributed throughout the central

and peripheral nervous systems and are involved in a variety of physiological processes,

including inflammation, pain perception, and smooth muscle contraction. The ability of CS-003

to antagonize all three tachykinin receptors makes it a valuable research tool and a potential

therapeutic agent for conditions associated with neurokinin signaling, such as respiratory

diseases.[1][2]

This document provides detailed application notes and protocols for conducting dose-response

curve analysis of CS-003 free base in vitro, focusing on the inositol phosphate (IP)

accumulation assay, a common method for assessing the activity of Gq-coupled GPCRs like

the tachykinin receptors.
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Chemical and Physical Properties of CS-003 Free Base
Property Value Reference

Molecular Formula C₃₄H₃₈Cl₂N₂O₆S [3]

Molecular Weight 673.6 g/mol [3]

CAS Number 191672-52-3 [1][3]

In Vitro and In Vivo Potency of CS-003 Free Base
Parameter Receptor/Model Value Reference

Ki (Binding Affinity) Human NK1 2.3 nM [1][2]

Human NK2 0.54 nM [1][2]

Human NK3 0.74 nM [1][2]

pA2 (Functional

Antagonism)
Human NK1 8.7 [1][2]

Human NK2 9.4 [1][2]

Human NK3 9.5 [1][2]

ID₅₀ (In Vivo Efficacy)

Substance P-induced

tracheal vascular

hyperpermeability

(guinea pigs)

0.13 mg/kg (i.v.) [1]

Neurokinin A-induced

bronchoconstriction

(guinea pigs)

0.040 mg/kg (i.v.) [1]

Neurokinin B-induced

bronchoconstriction

(guinea pigs)

0.063 mg/kg (i.v.) [1]
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The tachykinin receptors (NK1, NK2, and NK3) are members of the GPCR superfamily. Their

primary signaling mechanism upon activation by their endogenous ligands (Substance P,

Neurokinin A, and Neurokinin B, respectively) is through the Gαq protein subunit. This initiates

a cascade involving the activation of phospholipase C (PLC), which then hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol 1,4,5-

trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic

reticulum, leading to the release of stored intracellular calcium (Ca²⁺). This increase in

intracellular calcium, along with the activation of protein kinase C (PKC) by DAG, triggers a

variety of downstream cellular responses.
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Caption: Tachykinin Receptor Gq Signaling Pathway.

Experimental Protocols
Inositol Phosphate (IP) Accumulation Assay for CS-003
Free Base Dose-Response Analysis
This protocol details the measurement of CS-003 free base antagonist activity at the NK1,

NK2, and NK3 receptors by quantifying the accumulation of inositol phosphates in response to

agonist stimulation.
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Cell Lines: Chinese Hamster Ovary (CHO-K1) cells stably expressing either human NK1,

NK2, or NK3 receptors.[4][5][6]

Cell Culture Medium: Ham's F-12K medium supplemented with 10% fetal bovine serum

(FBS), penicillin (100 U/mL), streptomycin (100 µg/mL), and a selection antibiotic (e.g.,

G418, puromycin) appropriate for the specific stable cell line.

Labeling Medium: Inositol-free medium supplemented with 1% dialyzed FBS.

[³H]myo-inositol

Stimulation Buffer: Hanks' Balanced Salt Solution (HBSS) or other suitable buffer containing

10 mM LiCl.

Agonists:

Substance P (for NK1 receptor-expressing cells)

Neurokinin A (for NK2 receptor-expressing cells)

Neurokinin B (for NK3 receptor-expressing cells)

Antagonist: CS-003 free base

Lysis Buffer: 0.1 M Formic Acid

Anion-Exchange Resin (e.g., Dowex AG1-X8)

Scintillation Cocktail

96-well cell culture plates

Liquid scintillation counter
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1. Cell Seeding
Seed CHO-K1 cells expressing NK receptor

into 96-well plates.

2. [³H]myo-inositol Labeling
Incubate cells with [³H]myo-inositol in
inositol-free medium for 24-48 hours.

3. Pre-incubation with CS-003
Wash cells and pre-incubate with varying

concentrations of CS-003 free base.

4. Agonist Stimulation
Add a fixed concentration (EC₈₀) of the

respective tachykinin agonist.

5. Cell Lysis
Terminate the reaction and lyse the cells

to release intracellular contents.

6. Inositol Phosphate Separation
Separate [³H]-inositol phosphates from free

[³H]-inositol using anion-exchange chromatography.

7. Scintillation Counting
Quantify the amount of [³H]-inositol phosphates.

8. Data Analysis
Plot dose-response curves and calculate

pA2 values.

Click to download full resolution via product page

Caption: Inositol Phosphate Accumulation Assay Workflow.
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3. Detailed Procedure

Cell Culture and Seeding:

Culture the CHO-K1 cells expressing the target neurokinin receptor in standard culture

medium.

Seed the cells into 96-well plates at an appropriate density to achieve a confluent

monolayer on the day of the experiment. Incubate at 37°C in a 5% CO₂ incubator.

Radiolabeling:

After 24 hours, remove the culture medium and wash the cells once with inositol-free

medium.

Add labeling medium containing [³H]myo-inositol (e.g., 0.5-1.0 µCi/well) to each well.

Incubate for 24-48 hours to allow for the incorporation of the radiolabel into the cellular

phosphoinositide pools.

Antagonist and Agonist Treatment:

On the day of the assay, aspirate the labeling medium and wash the cells twice with

stimulation buffer.

Prepare serial dilutions of CS-003 free base in stimulation buffer. Add the different

concentrations of CS-003 to the respective wells. Include a vehicle control (stimulation

buffer only).

Pre-incubate the cells with CS-003 for 15-30 minutes at 37°C.

Prepare the appropriate agonist (Substance P, Neurokinin A, or Neurokinin B) at a

concentration that will give approximately 80% of the maximal response (EC₈₀). This

concentration should be determined in preliminary agonist dose-response experiments.

Add the agonist to all wells except for the basal control wells (which receive only

stimulation buffer).
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Incubate for 30-60 minutes at 37°C.

Extraction of Inositol Phosphates:

Terminate the stimulation by aspirating the medium and adding ice-cold lysis buffer (e.g.,

0.1 M formic acid).

Incubate on ice for at least 30 minutes.

The cell lysates containing the radiolabeled inositol phosphates can now be processed.

Separation and Quantification:

Prepare small columns with an anion-exchange resin.

Apply the cell lysates to the columns. The negatively charged inositol phosphates will bind

to the resin, while the uncharged [³H]myo-inositol will be washed through.

Wash the columns with water to remove any remaining free inositol.

Elute the total [³H]-inositol phosphates from the resin using a high salt buffer (e.g., 1 M

ammonium formate/0.1 M formic acid).

Collect the eluate in scintillation vials, add scintillation cocktail, and count the radioactivity

using a liquid scintillation counter.

4. Data Analysis

Constructing the Dose-Response Curve:

The data will be in counts per minute (CPM).

Calculate the percentage of inhibition for each concentration of CS-003. The response in

the presence of the EC₈₀ of the agonist alone is considered 0% inhibition, and the basal

response (no agonist) is considered 100% inhibition.

Plot the percentage of inhibition (Y-axis) against the logarithm of the molar concentration

of CS-003 (X-axis).
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Fit the data using a non-linear regression model (e.g., a four-parameter logistic equation)

to obtain a sigmoidal dose-response curve. From this curve, the IC₅₀ value (the

concentration of antagonist that produces 50% of the maximal inhibition) can be

determined.

Calculating the pA₂ Value:

The pA₂ value is a measure of the potency of a competitive antagonist. It is the negative

logarithm of the molar concentration of an antagonist that would produce a 2-fold shift to

the right in an agonist's dose-response curve.

To determine the pA₂, perform agonist dose-response curves in the absence and

presence of at least two different fixed concentrations of CS-003.

Calculate the dose ratio (DR) for each antagonist concentration. The dose ratio is the ratio

of the EC₅₀ of the agonist in the presence of the antagonist to the EC₅₀ of the agonist in

the absence of the antagonist.

Construct a Schild plot by plotting log(DR-1) on the Y-axis against the negative logarithm

of the molar concentration of the antagonist (-log[B]) on the X-axis.

The pA₂ value is the x-intercept of the Schild regression line. A slope of the regression line

that is not significantly different from 1 is indicative of competitive antagonism.

Conclusion
The protocols and data presented provide a comprehensive guide for researchers to perform

dose-response analysis of the triple tachykinin receptor antagonist, CS-003 free base. The

inositol phosphate accumulation assay is a robust method for quantifying the antagonist

potency of CS-003 at the NK1, NK2, and NK3 receptors. Accurate determination of dose-

response relationships is crucial for understanding the pharmacological profile of this

compound and for its potential development as a therapeutic agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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